Cas no 944060-66-6 (2-Chloro-8-methoxyquinazoline)

2-Chloro-8-methoxyquinazoline structure
2-Chloro-8-methoxyquinazoline structure
Product Name:2-Chloro-8-methoxyquinazoline
CAS No:944060-66-6
MF:C9H7ClN2O
MW:194.61768078804
MDL:MFCD09907928
CID:827209
PubChem ID:19988695
Update Time:2024-10-25

2-Chloro-8-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-8-methoxyquinazoline
    • 2-chloranyl-8-methoxy-quinazoline
    • 2-chloro-8-methoxy-quinazoline
    • PubChem14637
    • OENQTKSMBDNMQX-UHFFFAOYSA-N
    • Quinazoline, 2-chloro-8-methoxy-
    • FCH876175
    • 6138AC
    • AX8158347
    • AM20041447
    • C94666
    • A844944
    • 2-Chloro-8-methoxyquinazoline (ACI)
    • J-508997
    • SCHEMBL558755
    • AS-47359
    • 8-Methoxy-2-chloroquinazoline
    • 944060-66-6
    • CS-0045094
    • AKOS006313969
    • SB40135
    • MFCD09907928
    • F13425
    • DTXSID70601705
    • DB-079873
    • MDL： MFCD09907928
    • Inchi： 1S/C9H7ClN2O/c1-13-7-4-2-3-6-5-11-9(10)12-8(6)7/h2-5H,1H3
    • InChI Key： OENQTKSMBDNMQX-UHFFFAOYSA-N
    • SMILES： ClC1N=C2C(C=CC=C2OC)=CN=1

Computed Properties

  • Exact Mass: 194.02500
  • Monoisotopic Mass: 194.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5

Experimental Properties

  • Boiling Point: 221.4 ℃ at 760 mmHg
  • PSA: 35.01000
  • LogP: 2.29180

2-Chloro-8-methoxyquinazoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-8-methoxyquinazoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
230528-250mg
2-Chloro-8-methoxyquinazoline
 944060-66-6 95%
250mg
 ￡174.00 2022-02-28
Fluorochem
230528-1g
2-Chloro-8-methoxyquinazoline
 944060-66-6 95%
1g
 ￡434.00 2022-02-28
Fluorochem
230528-5g
2-Chloro-8-methoxyquinazoline
 944060-66-6 95%
5g
 ￡1301.00 2022-02-28
abcr
AB463011-250 mg
2-Chloro-8-methoxy-quinazoline; .
 944060-66-6
250MG
 €297.30 2023-07-18
abcr
AB463011-1 g
2-Chloro-8-methoxy-quinazoline; .
 944060-66-6
1g
 €663.90 2023-07-18
Chemenu
CM142540-1g
2-Chloro-8-methoxy-quinazoline
 944060-66-6 95%
1g
 $282 2024-07-19
ChemScence
CS-0045094-100mg
2-Chloro-8-methoxyquinazoline
 944060-66-6 99.32%
100mg
 $85.0 2022-04-26
ChemScence
CS-0045094-250mg
2-Chloro-8-methoxyquinazoline
 944060-66-6 99.32%
250mg
 $140.0 2022-04-26
ChemScence
CS-0045094-1g
2-Chloro-8-methoxyquinazoline
 944060-66-6 99.32%
1g
 $335.0 2022-04-26
ChemScence
CS-0045094-5g
2-Chloro-8-methoxyquinazoline
 944060-66-6 99.32%
5g
 $840.0 2022-04-26

2-Chloro-8-methoxyquinazoline Production Method

Production Method 1

61948-60-5 61948-60-5
944060-66-6 944060-66-6
Reaction Conditions
1.1 Reagents: Hydrogen ,  Diisopropylethylamine Catalysts: Palladium Solvents: Ethyl acetate ;  1.5 h, 1 atm
Reference
Preparation of 2-aminoquinazoline derivatives as anticancer agents
, Korea, , ,

Production Method 2

858452-80-9 858452-80-9
944060-66-6 944060-66-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Phosphorus oxychloride ;  1 min, cooled; 20 min, rt; 1 h, 140 - 145 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  12 h; pH 8
Reference
Preparation of quinazolines for PDK1 inhibition
, World Intellectual Property Organization, , ,

Production Method 3

61948-60-5 61948-60-5
944060-66-6 944060-66-6
Reaction Conditions
1.1 Reagents: Hydrogen ,  Diisopropylethylamine Catalysts: Palladium Solvents: Ethyl acetate ;  1.5 h, 1 atm, rt
Reference
Preparation of aminoquinazoline derivatives as Lyn kinase inhibitors
, Korea, , ,

Production Method 4

858452-80-9 858452-80-9
944060-66-6 944060-66-6
Reaction Conditions
1.1 Reagents: 2,3,5-Trimethylpyridine Solvents: Acetonitrile ;  10 min, rt
1.2 Reagents: Phosphorus oxychloride ;  0 °C; 10 h, reflux
Reference
Synthesis and biological studies of new quinazolines with ether functions in position 2
Brahmaiah, Dabbugoddu; Bhavani, Anagani Kanaka Durga; Aparna, Pasula; Kumar, Nangunoori Sampath; Solhi, Helene; et al, ARKIVOC (Gainesville, 2019, (5), 1-12

Production Method 5

858452-80-9 858452-80-9
944060-66-6 944060-66-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  0.5 h, 25 °C; 2 h, 25 °C → 140 °C
Reference
Preparation of quinazoline compounds and pharmaceutical compositions thereof
, China, , ,

Production Method 6

944060-66-6 944060-66-6
Reaction Conditions
Reference
Preparation of aminoquinazoline compounds as protein-kinase inhibitors
, World Intellectual Property Organization, , ,

2-Chloro-8-methoxyquinazoline Raw materials

2-Chloro-8-methoxyquinazoline Preparation Products

2-Chloro-8-methoxyquinazoline Related Literature

Related Categories

944060-66-6 (2-Chloro-8-methoxyquinazoline) Related Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent